Cas no 56220-55-4 (1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-)

1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)- structure
56220-55-4 structure
Product Name:1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:56220-55-4
MF:C9H14N4O4
MW:242.231861591339
CID:387170
PubChem ID:304480
Update Time:2025-04-19

1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-
    • 5-amino-1-[3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide
    • AC1L752T
    • NSC196568
    • DTXSID30307918
    • 56220-55-4
    • NSC-196568
    • Inchi: 1S/C9H14N4O4/c10-7-6(8(11)16)12-3-13(7)9-5(15)1-4(2-14)17-9/h3-5,9,14-15H,1-2,10H2,(H2,11,16)
    • InChI Key: HHMYXWAYOPVITJ-UHFFFAOYSA-N
    • SMILES: O1C(CO)CC(C1N1C=NC(C(N)=O)=C1N)O

Computed Properties

  • Exact Mass: 242.10162
  • Monoisotopic Mass: 242.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 136.62
  • LogP: -0.51360
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